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Compound of Interest

Compound Name: N-(2-aminophenyl)-N-propylamine

CAS No.: 55899-42-8

Cat. No.: B1228254

Get Quote

Executive Summary
N-(2-aminophenyl)-N-propylamine (CAS: 55899-42-8), also known as

-propylbenzene-1,2-diamine, is a critical intermediate in the synthesis of benzimidazole-based
anthelmintics (e.g., Albendazole derivatives) and various kinase inhibitors. Its synthesis
presents a classic chemoselectivity challenge: differentiating between two nucleophilic nitrogen
atoms or controlling the degree of alkylation.

This guide evaluates three distinct synthetic pathways:

Nucleophilic Aromatic Substitution (

) followed by Reduction: The "Gold Standard" for high purity and regioselectivity.

Reductive Amination of o-Phenylenediamine: A cost-effective, one-pot approach suitable for

bulk synthesis but requiring rigorous purification.

Palladium-Catalyzed Cross-Coupling (Buchwald-Hartwig): A specialized route for accessing

complex derivatives.
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Recommendation: For research-grade purity (>98%) and reliable regiocontrol, Method A (

+ Reduction) is the superior protocol. For industrial cost-reduction where chromatography is
automated, Method B is viable.

Chemical Identity & Structural Challenges
IUPAC Name:

-propylbenzene-1,2-diamine

Molecular Formula:

MW: 150.22 g/mol

Key Challenge: Preventing over-alkylation (formation of

-dipropyl or

-dipropyl species) and ensuring the alkyl group is on only one amine.

Comparative Analysis of Methods
Method A: The "Nitro-Reduction" Route (Recommended)
This two-step sequence utilizes the strong electron-withdrawing nature of the nitro group to

direct the first amine attack, guaranteeing mono-alkylation before the second amine is even

generated.

Pathway:

of 1-fluoro-2-nitrobenzene with propylamine.

Catalytic hydrogenation of the nitro group.[1]

Performance Metrics:

Regioselectivity: >99% (Mono-alkylation is chemically enforced).

Yield: 85-92% (Overall).
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Purity: High (often requires no chromatography).

Method B: Reductive Amination of o-Phenylenediamine
Direct reaction of o-phenylenediamine (OPD) with propanal and a reducing agent.

Pathway:

Condensation of OPD with propanal to form imine.

In-situ reduction (e.g., NaBH(OAc)3).

Performance Metrics:

Regioselectivity: Moderate (~70-80%). Statistical mixtures of mono-, di-, and unreacted

starting material are common.

Yield: 60-75%.

Cost: Low (OPD is significantly cheaper than fluoronitrobenzenes).

Method C: Buchwald-Hartwig Cross-Coupling
Coupling of 2-bromoaniline or 2-chloroaniline with propylamine using Pd catalysis.

Performance Metrics:

Regioselectivity: High.

Cost: High (Pd catalysts, ligands like BINAP/XPhos).

Utility: Best reserved for cases where the aromatic ring bears sensitive substituents

incompatible with nitro-reduction conditions.
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Feature
Method A:

+ Reduction

Method B:
Reductive
Amination

Method C:
Buchwald-Hartwig

Starting Material
1-Fluoro-2-

nitrobenzene
o-Phenylenediamine 2-Haloaniline

Reagents
Propylamine,

/Pd-C

Propanal, NaBH(OAc)
Propylamine, Pd(OAc)

, Ligand

Step Count 2 1 (One-pot) 1

Atom Economy
Moderate (Loss of

HF/KF)

High (Loss of

)

Low (Loss of HX,

Ligand use)

Regiocontrol Excellent Poor to Moderate Excellent

Purification
Extraction/Crystallizati

on

Column

Chromatography

Column

Chromatography

Est. Cost/g $ $

Visualizing the Synthetic Logic
The following diagram contrasts the mechanistic flow of the two primary methods, highlighting

where selectivity is determined.
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Methodology

1-Fluoro-2-nitrobenzene N-propyl-2-nitroaniline
(Stable Intermediate)

Propylamine, SnAr
(Regioselective)

N-(2-aminophenyl)-N-propylamine

H2, Pd/C
(Reduction)

o-Phenylenediamine Imine Intermediate
(Equilibrium Mixture)

Propanal

Reductant
(Major)

N,N'-Dipropyl
Side Product

Over-alkylation
(Minor)

Blue: Method A (Recommended)
Red: Method B (Alternative)

Click to download full resolution via product page

Caption: Comparative reaction pathways. Method A (Blue) enforces mono-substitution via the

nitro group. Method B (Red) relies on kinetic control to avoid over-alkylation.

Detailed Experimental Protocols
Protocol A: The High-Purity "Nitro" Route
Rationale: This method isolates the mono-propylated nitro intermediate, ensuring the final

reduction yields only the desired diamine.

Step 1: Synthesis of N-propyl-2-nitroaniline
Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Reagents:

1-Fluoro-2-nitrobenzene: 14.1 g (100 mmol)

Propylamine: 8.9 g (150 mmol, 1.5 eq)

Potassium Carbonate (

): 20.7 g (150 mmol, 1.5 eq)
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Solvent: DMF (50 mL) or DMSO (50 mL)

Procedure:

Dissolve 1-fluoro-2-nitrobenzene in DMF.

Add

followed by the slow addition of propylamine (exothermic).

Heat to 60°C for 4 hours. Monitor by TLC (Hexane/EtOAc 8:2) until starting material

disappears.

Workup: Pour the reaction mixture into 300 mL of ice water. The product will precipitate as

a bright orange/yellow solid.

Filter the solid, wash with water (3 x 50 mL), and dry in a vacuum oven at 45°C.

Yield: ~17.1 g (95%).

Note: If oil forms, extract with Ethyl Acetate, wash with brine, dry over

, and concentrate.

Step 2: Reduction to N-(2-aminophenyl)-N-propylamine
Setup: Hydrogenation vessel (Parr shaker or balloon setup for small scale).

Reagents:

N-propyl-2-nitroaniline (from Step 1): 9.0 g (50 mmol)

Catalyst: 10% Pd/C (0.9 g, 10 wt% loading)

Solvent: Methanol (100 mL)

Procedure:

Suspend the nitroaniline and Pd/C in methanol under nitrogen.
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Purge with Hydrogen gas (

).

Stir vigorously under

atmosphere (1 atm is sufficient, 30 psi is faster) at Room Temperature for 6 hours.

Workup: Filter through a Celite pad to remove the catalyst. (Caution: Pd/C is pyrophoric;

keep wet).

Concentrate the filtrate under reduced pressure to yield a dark oil or low-melting solid.

Storage: Store under Argon/Nitrogen at 4°C. Aminophenols/diamines oxidize in air (turning

purple/black).

Protocol B: Reductive Amination (Cost-Optimized)
Rationale: Uses sodium triacetoxyborohydride (

) for milder reduction, minimizing dimer formation compared to cyanoborohydride.

Reagents:

o-Phenylenediamine: 10.8 g (100 mmol)

Propanal: 5.8 g (100 mmol, 1.0 eq) — Crucial: Do not use excess.

Sodium triacetoxyborohydride (

): 31.8 g (150 mmol)

Acetic Acid: 6.0 g (100 mmol)

Solvent: 1,2-Dichloroethane (DCE) or THF (200 mL)

Procedure:

Dissolve o-phenylenediamine in DCE. Add Acetic Acid.
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Add Propanal dropwise over 30 minutes at 0°C.

Stir for 30 minutes to allow imine formation.

Add

portion-wise over 1 hour.

Allow to warm to Room Temperature and stir overnight.

Workup: Quench with saturated

solution. Extract with DCM.[2]

Purification (Required): The crude will contain ~10-15% di-alkylated product. Purify via

Flash Column Chromatography (Silica gel, DCM/MeOH 95:5).

Troubleshooting & Critical Parameters
Oxidation Sensitivity: The product is an electron-rich diamine. It oxidizes rapidly in air. Always

store under inert gas. If the product turns black, a short path distillation or filtration through a

silica plug can restore the pale yellow color.

Safety (Method A): 1-Fluoro-2-nitrobenzene is a skin irritant and potential sensitizer. Ensure

proper ventilation.

Safety (Method B):

generates hydrogen gas upon quenching; ensure venting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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